Methyl 4-[(2,5-dimethylphenyl)sulfonylamino]-1,5-dimethylpyrazole-3-carboxylate

• IUPAC Name: methyl 4-[(2,5-dimethylphenyl)sulfonylamino]-1,5-dimethylpyrazole-3-carboxylate
• InChI: InChI=1S/C15H19N3O4S/c1-9-6-7-10(2)12(8-9)23(20,21)17-13-11(3)18(4)16-14(13)15(19)22-5/h6-8,17H,1-5H3
• InChI Key: DACIIIMDCQZYIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=C(N(N=C2C(=O)OC)C)C
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

Methyl 4-[(2,5-dimethylphenyl)sulfonylamino]-1,5-dimethylpyrazole-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as MDPC and is known for its unique properties that make it a valuable tool in different research areas.

Mechanism of Action

The mechanism of action of MDPC is not fully understood, but it is believed to involve the modulation of ion channels and receptors in cells. MDPC has been shown to block the activity of certain ion channels, leading to changes in cell signaling and function.
Biochemical and Physiological Effects:
MDPC has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of ion channel activity. MDPC has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

MDPC has several advantages as a research tool, including its high potency and selectivity, as well as its ability to modulate ion channels and receptors. However, MDPC also has limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and study the compound.

Future Directions

There are several future directions for research on MDPC, including the development of new drug candidates based on its structure and activity, the identification of new targets for MDPC, and the investigation of its potential in other research areas, such as immunology and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of MDPC and its potential applications in different fields of research.

Synthesis Methods

MDPC can be synthesized using various methods, including the reaction of 2,5-dimethylphenylsulfonyl chloride with 1,5-dimethylpyrazole-3-carboxylic acid in the presence of a base, followed by the addition of methyl iodide. The resulting product is purified using column chromatography to obtain pure MDPC.

Scientific Research Applications

MDPC has shown potential in various scientific research areas, including cancer research, neuroscience, and pharmacology. In cancer research, MDPC has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, MDPC has been used to study the role of ion channels in neuronal signaling. In pharmacology, MDPC has been used to develop new drug candidates with improved efficacy and safety profiles.